Cas no 1331-40-4 (Pentanol,2,2,4-trimethyl- (8CI,9CI))

• Product name: Pentanol,2,2,4-trimethyl- (8CI,9CI)
• CAS No: 1331-40-4
• MF: C₈H₁₈O
• MW: 130.22792
• CID: 117606
• PubChem ID: 31258

Pentanol,2,2,4-trimethyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanol,2,2,4-trimethyl- (8CI,9CI)
• DIISOPROPYL METHYL CARBINOL
• 2,3,4-TRIMETHYL-3-PENTANOL 97%
• NSC-35410
• AI3-26041
• NS00024013
• 1-Pentanol, 2,2,4-trimethyl-
• AKOS006229221
• InChI=1/C8H18O/c1-7(2)5-8(3,4)6-9/h7,9H,5-6H2,1-4H
• 2,4-Trimethyl-1-pentanol
• BRN 1697386
• 2,2,4-Trimethylpentan-1-ol
• IX60R7GK8R
• 2,2,4-TRIMETHYL-1-PENTANOL
• 2.2.4-TRIMETHYL-1-PENTANOL
• 1331-40-4
• 3-(4-METHYLPIPERIDINE-1-CARBONYL)PHENYLBORONICACID
• SCHEMBL104641
• Pentanol, 2,2,4-trimethyl-
• 2,4-Trimethylpentanol
• UNII-IX60R7GK8R
• EN300-1247822
• WLN: Q1X1 & 1 & 1Y1 & 1
• 1-Pentanol,2,4-trimethyl-
• 123-44-4
• DTXSID6073158
• EINECS 204-628-8
• 4-01-00-01795 (Beilstein Handbook Reference)
• NSC 35410
• NSC35410
• 2,2,4-Trimethylpentanol
• F8884-2044

• Inchi： InChI=1S/C8H18O/c1-7(2)5-8(3,4)6-9/h7,9H,5-6H2,1-4H3
• InChI Key： CWPPDTVYIJETDF-UHFFFAOYSA-N
• SMILES： CC(CC(CO)(C)C)C

Computed Properties

• Exact Mass: 130.13584
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 20.23